Cas no 87661-70-9 (2-(4-acetamidobenzenesulfonamido)propanoic acid)

• Product Name: 2-(4-acetamidobenzenesulfonamido)propanoic acid
• CAS No: 87661-70-9
• MF: C₁₁H₁₄N₂O₅S
• MW: 286.304261684418
• CID: 3109956
• PubChem ID: 3393223
• Update Time: 2025-11-02

2-(4-acetamidobenzenesulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[4-(acetylamino)phenyl]sulfonyl}amino)propanoic acid
• 2-[(4-acetamidophenyl)sulfonylamino]propanoic Acid
• G22584
• 2-(4-acetamidobenzenesulfonamido)propanoicacid
• STL011513
• SR-01000080844-1
• 87661-70-9
• VS-08830
• BBL028545
• Z45674776
• VU0089952-2
• 2-(4-acetamidobenzenesulfonamido)propanoic acid
• F3342-0456
• ((4-acetamidophenyl)sulfonyl)alanine
• 2-(4-acetamidophenylsulfonamido)propanoic acid
• Oprea1_582443
• PCA52717
• EN300-08986
• 999-326-2
• AKOS017264117
• 2-(([4-(Acetylamino)phenyl]sulfonyl)amino)propanoic acid
• N-{[4-(acetylamino)phenyl]sulfonyl}alanine
• SR-01000080844
• MDA66170
• AKOS001064731
• EU-0038055

• Inchi： 1S/C11H14N2O5S/c1-7(11(15)16)13-19(17,18)10-5-3-9(4-6-10)12-8(2)14/h3-7,13H,1-2H3,(H,12,14)(H,15,16)
• InChI Key： MICBDQHPLNZBLY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(NC(C(=O)O)C)(=O)=O

Computed Properties

• Exact Mass: 286.06234272Da
• Monoisotopic Mass: 286.06234272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 121Ų

Additional information on 2-(4-acetamidobenzenesulfonamido)propanoic acid

Comprehensive Guide to 2-(4-acetamidobenzenesulfonamido)propanoic acid (CAS No. 87661-70-9): Properties, Applications, and Market Insights

2-(4-acetamidobenzenesulfonamido)propanoic acid (CAS No. 87661-70-9) is a specialized sulfonamide derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining an acetamido group and a propanoic acid moiety, has garnered attention for its potential in drug development and biochemical studies. In this article, we explore its chemical properties, synthesis methods, applications, and current market trends, addressing common queries from researchers and industry professionals.

The molecular formula of 2-(4-acetamidobenzenesulfonamido)propanoic acid is C₁₁H₁₄N₂O₅S, with a molecular weight of 286.31 g/mol. Its structure features a benzenesulfonamide core substituted with an acetamido group at the para position and a propanoic acid side chain. This configuration contributes to its moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and limited solubility in water. The compound typically appears as a white to off-white crystalline powder under standard conditions.

Researchers frequently inquire about the synthesis of 2-(4-acetamidobenzenesulfonamido)propanoic acid, which commonly involves the reaction of 4-acetamidobenzenesulfonyl chloride with alanine derivatives in the presence of a base. The process requires careful control of reaction conditions to optimize yield and purity. Recent advancements in green chemistry approaches have explored more sustainable synthesis routes, addressing growing environmental concerns in chemical manufacturing.

In pharmaceutical applications, 2-(4-acetamidobenzenesulfonamido)propanoic acid serves as a valuable intermediate for developing sulfonamide-based therapeutics. Its structural features make it particularly interesting for designing compounds with potential enzyme inhibitory activity, a hot topic in drug discovery circles. The compound's sulfonamide group can participate in hydrogen bonding interactions with biological targets, while the carboxylic acid functionality offers opportunities for further derivatization.

The biochemical research community has shown increasing interest in sulfonamide derivatives like 87661-70-9 for their potential in studying protein-ligand interactions. With the rise of computational chemistry and AI-assisted drug design, this compound has been investigated as a scaffold for virtual screening studies. Many researchers search for information about its physicochemical properties and bioavailability parameters when considering it for experimental work.

Market analysis reveals growing demand for high-purity 2-(4-acetamidobenzenesulfonamido)propanoic acid from contract research organizations and academic laboratories. Suppliers emphasize the importance of analytical characterization data, including HPLC purity certificates and comprehensive spectral data (NMR, MS). The compound's price varies significantly based on purity grade, with research-grade material (≥98%) commanding premium prices in the specialty chemicals market.

Storage and handling recommendations for CAS 87661-70-9 suggest keeping the material in tightly sealed containers under inert atmosphere at temperatures between 2-8°C. Stability studies indicate the compound remains stable for extended periods when protected from moisture and light. These practical considerations are frequently searched by laboratory technicians preparing to work with this chemical.

Recent scientific literature highlights novel applications of 2-(4-acetamidobenzenesulfonamido)propanoic acid derivatives in material science, particularly in the development of functional polymers and coordination complexes. The compound's ability to act as a chelating agent has opened new research directions in catalysis and supramolecular chemistry. These emerging applications align with current trends in multidisciplinary chemical research.

Quality control protocols for 87661-70-9 typically involve multiple analytical techniques. Fourier-transform infrared spectroscopy (FTIR) confirms the presence of characteristic functional groups, while high-performance liquid chromatography (HPLC) ensures purity. Nuclear magnetic resonance (NMR) spectroscopy, particularly ¹H and ¹³C NMR, provides detailed structural verification. These analytical aspects represent common search queries from quality assurance professionals.

The regulatory status of 2-(4-acetamidobenzenesulfonamido)propanoic acid varies by jurisdiction, with most regions classifying it as a standard laboratory chemical. However, researchers should consult local regulations before shipping or transferring the material across borders. This precaution addresses frequent concerns from international research collaborators about chemical compliance requirements.

Future research directions for CAS 87661-70-9 may explore its potential in targeted drug delivery systems and bioconjugation chemistry. The compound's versatile structure offers opportunities for creating prodrug formulations and biocompatible materials. These possibilities align with current pharmaceutical industry priorities, particularly in personalized medicine and controlled release technologies.

For researchers sourcing 2-(4-acetamidobenzenesulfonamido)propanoic acid, verifying supplier credentials and requesting certificates of analysis is essential. Reputable suppliers provide detailed technical data sheets containing information on solubility, melting point, and spectral properties. These quality indicators help laboratories ensure they receive material suitable for their specific applications.

In conclusion, 2-(4-acetamidobenzenesulfonamido)propanoic acid (CAS No. 87661-70-9) represents a versatile sulfonamide compound with diverse applications in pharmaceutical research and chemical synthesis. Its unique structural features continue to inspire innovative applications across multiple scientific disciplines. As research into sulfonamide chemistry advances, this compound will likely maintain its importance as a valuable building block in medicinal chemistry and materials science.